Cas no 1806658-67-2 (3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene)

• Product Name: 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene
• CAS No: 1806658-67-2
• MF: C₁₁H₁₀BrF₃OS
• MW: 327.160711765289
• CID: 5000444
• Update Time: 2025-06-08

3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene

• Inchi： 1S/C11H10BrF3OS/c1-6-3-4-9(17-11(13,14)15)8(5-6)10(16)7(2)12/h3-5,7H,1-2H3
• InChI Key： ILNBHWIXJTWIPG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C)C=CC=1SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4

Additional information on 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene

Introduction to 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene (CAS No. 1806658-67-2)

3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene, identified by the CAS number 1806658-67-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both bromine and trifluoromethylthio functional groups, which contribute to its unique chemical properties and reactivity. The structural framework of this molecule consists of a toluene core modified with an acylated side chain and a sulfur-containing substituent, making it a versatile intermediate in synthetic chemistry.

The bromopropanoyl moiety in the name highlights the presence of a brominated propyl ester group, which is known for its reactivity in various organic transformations. This group can participate in nucleophilic substitution reactions, allowing for further functionalization and the synthesis of more complex molecules. The trifluoromethylthio part of the structure introduces a sulfur atom bonded to a trifluoromethyl group, a moiety that is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. The combination of these features makes 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic properties. The trifluoromethylthio group, in particular, has been extensively studied for its role in improving the bioavailability and efficacy of pharmaceuticals. For instance, drugs such as oseltamivir (Tamiflu), which contains a trifluoromethylthio group, have demonstrated enhanced antiviral activity due to this substitution. Similarly, the bromopropanoyl group can be utilized to introduce additional functional handles for further chemical modifications, enabling the synthesis of a wide range of derivatives.

The pharmaceutical industry has been actively exploring new methodologies for the synthesis of bioactive molecules, and compounds like 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene play a crucial role in this endeavor. Researchers have leveraged this compound as an intermediate in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The bromine atom provides a convenient site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing complex aromatic systems found in many drug molecules.

Moreover, the trifluoromethylthio group has been shown to influence the electronic properties of aromatic rings, thereby affecting their interaction with biological targets. This has led to the development of novel scaffolds with improved binding affinities and selectivity. For example, studies have demonstrated that incorporating trifluoromethylthio groups into benzene derivatives can enhance their activity as protease inhibitors. Such findings underscore the importance of 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene as a key intermediate in drug discovery programs.

In agrochemical research, this compound has also shown promise as a precursor for developing new pesticides and herbicides. The structural features of 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene allow for the creation of molecules that exhibit potent activity against pests while maintaining environmental safety. The trifluoromethylthio group, in particular, has been linked to improved resistance management in crop protection agents. By modifying the acylated side chain and exploring different substituents, chemists can fine-tune the properties of these compounds to meet specific agricultural needs.

The synthesis of 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene typically involves multi-step organic transformations that highlight modern synthetic strategies. One common approach involves the bromination of 4-methoxybenzaldehyde followed by condensation with 2-bromoacetyl chloride, followed by nucleophilic substitution with sodium thiosulfate to introduce the trifluoromethylthio group. This method exemplifies the elegance of contemporary synthetic organic chemistry, where precise control over reaction conditions leads to high yields and purity.

Recent advances in flow chemistry have also been applied to improve the synthesis of this compound. Flow reactors provide excellent control over reaction parameters such as temperature and pressure, leading to more efficient and scalable processes. Additionally, green chemistry principles have been integrated into these synthetic routes by minimizing waste and using environmentally benign solvents. These innovations not only enhance the practicality of producing 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene but also align with global efforts to promote sustainable chemical manufacturing.

The applications of this compound extend beyond pharmaceuticals and agrochemicals into materials science and specialty chemicals. For instance, derivatives of 3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene have been explored as monomers for polymer synthesis due to their ability to form stable aromatic networks. These polymers exhibit interesting properties such as high thermal stability and mechanical strength, making them suitable for advanced applications in electronics and coatings.

In conclusion,3-(2-Bromopropanoyl)-4-(trifluoromethylthio)toluene (CAS No. 1806658-67-2) is a multifunctional compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications and synthetic methodologies，this compound will undoubtedly remain at the forefront of chemical innovation.